Cas no 1361487-55-9 (5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde)
5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde
-
- Inchi: 1S/C12H5Cl3FNO/c13-6-1-9(14)12(10(15)2-6)8-3-7(16)4-17-11(8)5-18/h1-5H
- InChI Key: WOTWFUUJRXFODV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1C1=CC(=CN=C1C=O)F)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- XLogP3: 4.3
- Topological Polar Surface Area: 30
5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023028570-250mg |
5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde |
1361487-55-9 | 97% | 250mg |
$686.80 | 2022-03-01 | |
| Alichem | A023028570-500mg |
5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde |
1361487-55-9 | 97% | 500mg |
$1,019.20 | 2022-03-01 | |
| Alichem | A023028570-1g |
5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde |
1361487-55-9 | 97% | 1g |
$1,646.40 | 2022-03-01 |
5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde
Introduction to 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde (CAS No. 1361487-55-9)
5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde, identified by the chemical abstracts service number 1361487-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aldehydes, characterized by its fused ring system and the presence of both fluorine and chlorine substituents. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular pharmacology.
The molecular structure of 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde consists of a pyridinaldehyde core appended with a trichlorophenyl group at the 3-position and a fluorine atom at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of multiple halogen atoms enhances its potential as a bioisostere, allowing for fine-tuning of binding affinity and selectivity in drug design.
In recent years, there has been growing interest in the development of novel aldehydes as pharmacological agents due to their diverse biological activities. Pyridinaldehydes, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Among these, 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde stands out due to its unique substitution pattern, which may confer enhanced potency and reduced toxicity compared to its analogs.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The aldehyde group serves as a versatile handle for further chemical modification, enabling the synthesis of libraries of derivatives with tailored biological profiles. Additionally, the fluorine and chlorine substituents can modulate metabolic stability and pharmacokinetic properties, making this compound an attractive scaffold for drug optimization.
Recent studies have highlighted the role of halogenated aromatic compounds in medicinal chemistry. For instance, trichlorophenyl derivatives have been shown to exhibit potent activity against various disease-causing pathogens due to their ability to disrupt essential biological processes. The introduction of a fluorine atom further enhances these properties by improving lipophilicity and binding affinity. These findings suggest that 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde may have therapeutic potential in treating infections and other diseases.
The synthesis of 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include the introduction of fluorine at the 5-position followed by functionalization at the 3-position with a trichlorophenyl group. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to facilitate these transformations efficiently.
In terms of biological evaluation, preliminary studies have demonstrated that 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde exhibits promising activity against certain enzymatic targets. For example, it has shown inhibitory effects on key enzymes involved in bacterial metabolism and pathogenesis. These results are particularly encouraging given the increasing prevalence of antibiotic-resistant strains worldwide. Further investigation into its mechanism of action could lead to the development of novel therapeutic strategies.
The pharmacokinetic profile of this compound is also an area of active research. Studies indicate that halogenated aromatic aldehydes generally exhibit favorable metabolic stability due to the electron-withdrawing effects of halogen atoms. However, detailed kinetic studies are necessary to fully understand how fluorine and chlorine substituents influence absorption, distribution, metabolism, and excretion (ADME) properties. This information is crucial for optimizing drug candidates for clinical use.
Another exciting aspect is the potential application of 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde in combination therapies. Its unique structural features may allow it to synergize with existing drugs or inhibit resistance mechanisms associated with multidrug-resistant pathogens. Such combinations could enhance therapeutic efficacy while minimizing side effects—a critical consideration in modern medicine.
The future directions for research on 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde are multifaceted. Further exploration into its biological activities will be essential for identifying new therapeutic applications. Additionally, computational modeling and high-throughput screening techniques can accelerate the discovery process by predicting binding interactions and optimizing molecular structure.
In conclusion,5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde (CAS No.1361487—55—9) represents a significant advancement in pharmaceutical chemistry,with its unique structural features offering potential benefits in drug discovery。As research continues,this compound holds promise for addressing unmet medical needs through innovative molecular design。
1361487-55-9 (5-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)